Cas no 1396844-93-1 (3-cyclopropyl-1-(naphthalen-1-yl)methyl-3-2-(thiophen-2-yl)ethylurea)

• Product Name: 3-cyclopropyl-1-(naphthalen-1-yl)methyl-3-2-(thiophen-2-yl)ethylurea
• CAS No: 1396844-93-1
• MF: C₂₁H₂₂N₂OS
• MW: 350.477183818817
• CID: 6348355
• PubChem ID: 71781458
• Update Time: 2025-06-27

3-cyclopropyl-1-(naphthalen-1-yl)methyl-3-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(naphthalen-1-yl)methyl-3-2-(thiophen-2-yl)ethylurea
• VU0524246-1
• 1-cyclopropyl-3-(naphthalen-1-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea
• AKOS024522876
• 3-cyclopropyl-1-[(naphthalen-1-yl)methyl]-3-[2-(thiophen-2-yl)ethyl]urea
• F5854-4626
• 1-cyclopropyl-3-(naphthalen-1-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
• 1396844-93-1

• Inchi： 1S/C21H22N2OS/c24-21(23(18-10-11-18)13-12-19-8-4-14-25-19)22-15-17-7-3-6-16-5-1-2-9-20(16)17/h1-9,14,18H,10-13,15H2,(H,22,24)
• InChI Key： ZUYWHQDQKRZYKC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(NCC1=CC=CC2C=CC=CC1=2)=O)C1CC1

Computed Properties

• Exact Mass: 350.14528450g/mol
• Monoisotopic Mass: 350.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-cyclopropyl-1-(naphthalen-1-yl)methyl-3-2-(thiophen-2-yl)ethylurea

3-Cyclopropyl-1-(Naphthalen-1-Yl)Methyl-3-2-(Thiophen-2-Yl)Ethylurea: A Comprehensive Overview

3-Cyclopropyl-1-(naphthalen-1-yl)methyl-3-2-(thiophen-2-yl)ethylurea, also known by its CAS number 1396844-93-1, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its combination of a cyclopropyl group, a naphthalene moiety, and a thiophene ring, all interconnected through a urea functional group. The presence of these diverse structural elements makes it a versatile molecule with potential applications in drug discovery and advanced materials.

The molecular structure of 3-cyclopropyl derivatives has been extensively studied due to their potential as building blocks in the synthesis of bioactive compounds. The naphthalene ring, a polycyclic aromatic hydrocarbon, contributes to the molecule's aromaticity and stability, while the thiophene moiety introduces sulfur-based reactivity and electronic properties. The urea group serves as a versatile linker, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions, which are crucial for its biological activity.

Recent research has focused on the synthesis and characterization of 3-cyclopropyl-based compounds, particularly their role in medicinal chemistry. Studies have shown that these compounds exhibit promising pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the potential of 3-cyclopropyl-substituted ureas as inhibitors of certain kinases involved in cancer progression.

In addition to its biological applications, 3-cyclopropyl-containing compounds have also been explored for their electronic properties. The combination of naphthalene and thiophene moieties makes this compound an attractive candidate for use in organic electronics. Recent advancements in the field have demonstrated that such molecules can be incorporated into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), offering improved charge transport properties and emission characteristics.

The synthesis of 3-cyclopropyl-substituted ureas typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Researchers have optimized these reactions to achieve high yields and selectivity, often employing catalytic systems or microwave-assisted techniques to accelerate the reaction rates. The use of green chemistry principles has also been emphasized to minimize environmental impact during the synthesis process.

The structural versatility of this compound has led to its investigation in various chemical transformations. For example, recent studies have explored its reactivity under different conditions, such as oxidative coupling or metal-mediated cross-coupling reactions. These investigations have provided valuable insights into the electronic properties and reactivity patterns of the molecule, paving the way for its application in more complex chemical systems.

In conclusion, 3-cyclopropyl-substituted ureas represent a class of compounds with immense potential across multiple disciplines. Their unique combination of structural features makes them valuable tools in drug discovery and materials science. As research continues to uncover new applications and optimize their synthesis pathways, this compound will undoubtedly play an increasingly important role in advancing both academic and industrial endeavors.